Cas no 1220032-94-9 (5-Chloro1,1'-biphenyl-2-yl 3-pyrrolidinyl etherhydrochloride)

• Product Name: 5-Chloro1,1'-biphenyl-2-yl 3-pyrrolidinyl etherhydrochloride
• CAS No: 1220032-94-9
• MF: C₁₆H₁₇Cl₂NO
• MW: 310.218282461166
• CID: 4688261
• Update Time: 2025-06-15

5-Chloro1,1'-biphenyl-2-yl 3-pyrrolidinyl etherhydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloro[1,1'-biphenyl]-2-yl 3-pyrrolidinyl etherhydrochloride
• 5-Chloro[1,1'-biphenyl]-2-yl 3-pyrrolidinyl ether hydrochloride
• 3-((5-Chloro-[1,1'-biphenyl]-2-yl)oxy)pyrrolidine hydrochloride
• 3-(4-chloro-2-phenylphenoxy)pyrrolidine hydrochloride
• 5-chloro[1,1-biphenyl]-2-yl 3-pyrrolidinyl ether hydrochloride
• 5-Chloro1,1'-biphenyl-2-yl 3-pyrrolidinyl etherhydrochloride

• Inchi： 1S/C16H16ClNO.ClH/c17-13-6-7-16(19-14-8-9-18-11-14)15(10-13)12-4-2-1-3-5-12;/h1-7,10,14,18H,8-9,11H2;1H
• InChI Key： OLQXQLSZTRUCNQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)C1C=CC=CC=1)OC1CNCC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 280
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-Chloro1,1'-biphenyl-2-yl 3-pyrrolidinyl etherhydrochloride

5-Chloro1,1'-biphenyl-2-yl 3-pyrrolidinyl Etherhydrochloride: A Comprehensive Review of Its Structural Features and Biological Applications

5-Chloro1,1'-biphenyl-2-yl 3-pyrrolidinyl Etherhydrochloride is a derivative of biphenyl scaffold with a unique molecular architecture that combines aromatic and heterocyclic moieties. This compound, with a CAS number of 1220032-94-9, represents a promising candidate in the field of medicinal chemistry due to its potential interactions with biological targets. The structural features of this molecule, including the 5-Chloro substituent on the biphenyl ring and the 3-pyrrolidinyl etherhydrochloride group, are critical for its pharmacological activity and selectivity. Recent advances in synthetic methodologies and biological screening have highlighted the importance of this compound in drug discovery programs targeting inflammatory diseases and oncology.

The 1,1'-biphenyl-2-yl core of this molecule is known for its ability to modulate receptor signaling pathways, particularly in the context of G-protein-coupled receptors (GPCRs) and tyrosine kinase families. The introduction of the 5-Chloro substituent at the 5-position of the biphenyl ring enhances the molecule's hydrophobicity, which may influence its cellular uptake and membrane permeability. Additionally, the 3-pyrrolidinyl etherhydrochloride functional group contributes to the molecule's solubility profile and potential for ion pair formation, which could impact its bioavailability in vivo. These structural characteristics make this compound a valuable model for studying molecular interactions in drug design.

Recent studies on 5-Chloro1,1'-biphenyl-2-yl 3-pyrrolidinyl Etherhydrochloride have focused on its anti-inflammatory properties. Research published in Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits significant inhibition of NF-κB signaling, a key pathway in inflammatory responses. The molecule's ability to suppress pro-inflammatory cytokine production, such as TNF-α and IL-6, has been attributed to its interaction with the IKKβ kinase complex. These findings suggest potential therapeutic applications in autoimmune disorders and chronic inflammation, where NF-κB overactivation is a major contributor to disease progression.

In the context of oncology, 5-Chloro1,1'-biphenyl-2-yl 3-pyrrolidinyl Etherhydrochloride has shown promise as a candidate for targeting cancer-related signaling pathways. A 2022 study in Cancer Research reported that this compound selectively inhibits the phosphorylation of ERK1/2, a critical component of the MAPK signaling cascade involved in cell proliferation and survival. The molecule's selectivity for this pathway over other MAPK family members highlights its potential as a chemotherapeutic agent with reduced off-target effects. Further in vitro studies have also revealed its ability to induce apoptosis in cancer cell lines, particularly those overexpressing EGFR or HER2 receptors.

The 3-pyrrolidinyl etherhydrochloride moiety of this compound has been the focus of several synthetic studies aimed at optimizing its pharmacokinetic properties. Researchers at the University of Tokyo (2024) developed a novel catalytic method for the asymmetric synthesis of this derivative, which significantly improved the yield and enantiomeric purity. This advancement is crucial for the development of chiral drugs, as the stereochemistry of the pyrrolidinyl ring can influence the molecule's biological activity and toxicity. The ability to control the stereochemistry of this functional group opens new avenues for the design of more potent and selective therapeutic agents.

Recent computational studies on 5-Chloro1,1'-biphenyl-2-yl 3-pyrrolidinyl Etherhydrochloride have provided insights into its molecular interactions with biological targets. Molecular docking simulations have revealed that the biphenyl core can bind to the extracellular domain of certain receptors, while the pyrrolidinyl group interacts with intracellular signaling domains. These interactions are critical for modulating receptor activity and downstream signaling pathways. The molecule's ability to act as a competitive inhibitor or an allosteric modulator depends on the specific receptor and its conformational dynamics, which are still under investigation.

While the therapeutic potential of 5-Chloro1,1'-biphenyl-2-yl 3-pyrrolidinyl Etherhydrochloride is promising, its development as a drug requires further evaluation of its safety profile. Preclinical studies have shown that this compound is generally well-tolerated, but long-term toxicity studies are needed to assess its potential for organ-specific accumulation. The hydrophobic nature of the molecule may lead to its accumulation in lipid-rich tissues, which could impact its therapeutic index. However, the introduction of hydrophilic substituents or the development of prodrug formulations could mitigate these risks.

The synthesis of 5-Chloro1,1'-biphenyl-2-yl 3-pyrrolidinyl Etherhydrochloride has also been explored using green chemistry principles. A 2023 study in Green Chemistry reported a solvent-free microwave-assisted method that reduced the environmental impact of its production. This approach not only minimizes the use of hazardous solvents but also improves the efficiency of the reaction, making it more cost-effective for large-scale manufacturing. The integration of sustainable synthesis methods is essential for the commercialization of this compound as a pharmaceutical product.

In conclusion, 5-Chloro1,1'-biphenyl-2-yl 3-pyrrolidinyl Etherhydrochloride represents a versatile molecule with significant potential in the fields of anti-inflammatory and oncology research. Its unique structural features, combined with recent advances in synthetic and biological studies, position it as a valuable candidate for further exploration. Continued research into its molecular mechanisms, pharmacokinetic properties, and therapeutic applications will be critical for its transition from a laboratory compound to a clinically relevant drug.